Cas no 51238-46-1 (Benzonitrile, 4-(phenylthio)-)
Benzonitrile, 4-(phenylthio)- structure
Product Name:Benzonitrile, 4-(phenylthio)-
CAS No:51238-46-1
MF:C13H9NS
MW:211.282261610031
MDL:MFCD02913413
CID:362761
PubChem ID:12743534
Update Time:2025-09-28
Benzonitrile, 4-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(phenylthio)-
- 4-phenylsulfanylbenzonitrile
- 4-cyanophenylphenyl sulfide
- 4-thiophenoxybenzonitrile
- phenyl p-cyanophenyl sulfide
- BPUORBVHZGHTPR-UHFFFAOYSA-N
- 4-(Phenylsulfanyl)Benzonitrile
- 4-(Phenylthio)benzonitrile
- BDBM50402242
- A1-05470
- DTXSID20508699
- AKOS000221691
- 51238-46-1
- CHEMBL2204771
- SCHEMBL2985023
- p-cyanodiphenylsulfide
-
- MDL： MFCD02913413
- Inchi： 1S/C13H9NS/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H
- InChI Key： BPUORBVHZGHTPR-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 211.04600
- Monoisotopic Mass: 211.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 49.09000
- LogP: 3.70948
Benzonitrile, 4-(phenylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D775811-5g |
4-(Phenylthio)benzonitrile |
51238-46-1 | 95% | 5g |
$850 | 2024-08-03 | |
| eNovation Chemicals LLC | D775811-5g |
4-(Phenylthio)benzonitrile |
51238-46-1 | 95% | 5g |
$850 | 2025-02-19 | |
| eNovation Chemicals LLC | D775811-5g |
4-(Phenylthio)benzonitrile |
51238-46-1 | 95% | 5g |
$850 | 2025-02-27 |
Benzonitrile, 4-(phenylthio)- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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